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Compound of Interest

Compound Name: 9-Bromoanthracene-d9

Cat. No.: B11762647

Technical Support Center: 9-Bromoanthracene-d9

This guide provides researchers, scientists, and drug development professionals with essential
information on the storage, handling, and troubleshooting for 9-Bromoanthracene-d9.

Frequently Asked Questions (FAQSs)
Q1: What is 9-Bromoanthracene-d9?

Al: 9-Bromoanthracene-d9 is a deuterated form of 9-Bromoanthracene.[1] It is a stable
isotope-labeled compound often used as an internal standard or in various research
applications.[1][2] It typically appears as a white to light yellow crystalline powder.[3]

Q2: What are the key physicochemical properties of 9-Bromoanthracene-d9?

A2: The key properties are summarized in the table below.
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Property Value Reference
CAS Number 183486-02-4 [2]
Molecular Formula C14DoBr
Molecular Weight ~266.18 g/mol

White to light yellow crystal
Appearance

powder
Purity Typically >99%

Water Solubility

Insoluble

IUPAC Name

9-Bromo-1,2,3,4,5,6,7,8,10-

nonadeuterioanthracene

Q3: What are the recommended storage conditions for 9-Bromoanthracene-d9?

A3: Proper storage is crucial to maintain the compound's integrity. Recommendations vary

slightly based on whether the compound is in solid form or dissolved in a solvent.
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. Storage
Form Temperature Duration .
Recommendations
Keep container tightly
closed in a dry, cool,
Solid (Powder) Room Temperature Up to 3 years and well-ventilated

place. Protect from
light.

] Recommended for
2-8°C (Refrigerator)
long-term storage

-20°C Up to 3 years
Ensure the container
is tightly sealed to

In Solvent -80°C Up to 2 years prevent solvent
evaporation and
contamination.

-20°C 1to 12 months

Q4: What are the primary hazards associated with 9-Bromoanthracene-d9?

A4: 9-Bromoanthracene-d9 should be handled with care as it presents several health
hazards. It is classified as an irritant and is suspected of causing genetic defects. Key hazards
include:

o Skin Irritation: Causes skin irritation upon contact.

o Eye Irritation: Causes serious eye irritation.

o Respiratory Irritation: May cause respiratory irritation if inhaled.
o Mutagenicity: Suspected of causing genetic defects.

e Incompatibilities: It is incompatible with strong oxidizing agents.

Troubleshooting and Experimental Guides
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Q5: What is the standard procedure for safely handling 9-Bromoanthracene-d9?

A5: Due to its hazardous nature, a strict handling protocol should be followed. Always handle
the compound in a well-ventilated area or a chemical fume hood. Ensure that eyewash stations

and safety showers are readily accessible.

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b11762647?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11762647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Preparation

(Consult Safety Data Sheet (SDSD

'

Work in a well-ventilated area
(e.g., chemical fume hood)

Wear appropriate PPE:
- Nitrile Gloves
- Safety Goggles
- Lab Coat

HarVIing

[Avoid dust formation]

'

GNeigh the required amount careful@

'

@void contact with skin, eyes, and clothing

'

E(eep away from strong oxidizing agents)

Post—HvandIing

(Tightly close containea

'

(Store under recommended conditions)

'

[Wash hands thorough@

'

Dispose of waste in an
approved waste disposal plant

Click to download full resolution via product page

Caption: Safe handling workflow for 9-Bromoanthracene-d9.
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Q6: How do | prepare a stock solution of 9-Bromoanthracene-d9?

A6: Since 9-Bromoanthracene-d9 is insoluble in water, an organic solvent is required.
Dimethyl sulfoxide (DMSO) is a common choice. The following protocol outlines the preparation
of a stock solution.

Experimental Protocol: Stock Solution Preparation

e Calculate Mass: Determine the mass of 9-Bromoanthracene-d9 needed to achieve the
desired molar concentration in your target volume.

» Weigh Compound: Following the safe handling workflow, accurately weigh the solid
compound using a calibrated analytical balance.

e Add Solvent: Add the appropriate volume of the chosen solvent (e.g., DMSO) to the vessel
containing the compound.

e Promote Dissolution: Cap the vessel and mix thoroughly. Use a vortex mixer or sonication if
necessary to ensure the compound is fully dissolved.

o Storage: Once dissolved, store the stock solution in a tightly sealed container at the
recommended temperature, typically -20°C or -80°C for long-term stability. Label the
container clearly with the compound name, concentration, solvent, and date of preparation.
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Start: Determine Target
Concentration & Volume

Calculate Required Mass

Weigh Compound Safely
in Fume Hood

Add Appropriate Volume
of Solvent (e.g., DMSO)

Mix to Dissolve
(Vortex/Sonicate if needed)

Store Solution at -20°C or -80°C
in a Tightly Sealed Vial

End: Labeled Stock Solution

Click to download full resolution via product page

Caption: Workflow for preparing a 9-Bromoanthracene-d9 stock solution.
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Q7: The compound has changed color from light yellow to a darker shade. Is it still usable?

A7: A significant color change may indicate degradation or contamination. The compound
should be stored away from light, as polycyclic aromatic hydrocarbons can be light-sensitive. If
you observe degradation, it is recommended to use a fresh batch for experiments where purity
is critical. You can consider running a purity check (e.g., HPLC) if you have the capability.

Q8: What should | do in case of a spill?

A8: For a small spill, you should:

Ensure the area is well-ventilated.

Wearing appropriate PPE, sweep up the solid material.

Avoid generating dust.

Collect the spilled material into a suitable container for disposal.

Dispose of the waste according to local, regional, and national regulations.

Q9: What are the first aid measures for accidental exposure?

A9: Immediate action is required in case of exposure. The following diagram outlines the
appropriate first aid response.
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Accidental Exposure Occurs

Type Exposuge

(Skin Contact) (Eye Contact) (Inhalation) (Ingestionl

Immedijdte First Aid Action

Wash off immediately with plenty Rinse cautiously with water for several minutes. Move person to fresh air.

Do NOT induce vomiting.

of soap and water for at least 15 minutes. Rinse mouth with water. [4, 6]

Remove contaminated clothing. [4, 5]

Remove contact lenses if present and easy to do. Keep at rest in a position
Continue rinsing for at least 15 minutes. [4, 5] comfortable for breathing. [4, 6]

~ seek Medical Advice/Attention
For All Exposure Types

Click to download full resolution via product page

Caption: First aid protocol for accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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